Cas no 10578-12-8 (2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol)
10578-12-8 structure
Product Name:2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol
CAS No:10578-12-8
MF:C13H21NO2
MW:223.31134390831
CID:230652
PubChem ID:114415
Update Time:2025-04-19
2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol
- 2,2'-(p-tolylimino)dipropanol
- 2-[N-(1-hydroxypropan-2-yl)-4-methylanilino]propan-1-ol
- 2,2'-[(4-methylphenyl)imino]dipropan-1-ol
- EINECS 234-167-8
- DTXSID80909729
- 2,2/'-(p-Tolylimino)dipropanol
- NS00052433
- SCHEMBL5376140
- 2,2'-[(4-Methylphenyl)azanediyl]di(propan-1-ol)
- 10578-12-8
-
- Inchi: 1S/C13H21NO2/c1-10-4-6-13(7-5-10)14(11(2)8-15)12(3)9-16/h4-7,11-12,15-16H,8-9H2,1-3H3
- InChI Key: NUAIBPOSHMRLSK-UHFFFAOYSA-N
- SMILES: OCC(C)N(C1C=CC(C)=CC=1)C(C)CO
Computed Properties
- Exact Mass: 223.15733
- Monoisotopic Mass: 223.157229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7
- XLogP3: 1.9
Experimental Properties
- Density: 1.086
- Boiling Point: 389°Cat760mmHg
- Flash Point: 198.8°C
- Refractive Index: 1.564
- PSA: 43.7
- LogP: 1.56300
2-[1-hydroxypropan-2-yl-(4-methylphenyl)amino]propan-1-ol Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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